Cas no 33528-35-7 (2,5-Hexanedione Monoethylene Ketal)

• Product Name: 2,5-Hexanedione Monoethylene Ketal
• CAS No: 33528-35-7
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 294297
• PubChem ID: 538377
• Update Time: 2025-10-30

2,5-Hexanedione Monoethylene Ketal Chemical and Physical Properties

Names and Identifiers

• 2,5-Hexanedione Monoethylene Ketal
• 2-Butanone,4-(2-methyl-1,3-dioxolan-2-yl)-
• HEXANE-2,5-DIONE MONOETHYLENEKETAL
• 4-(2-methyl-1,3-dioxolan-2-yl)butan-2-one
• 4-(2-Methyl-1,3-dioxolan-2-yl)-2-butanone #
• AKOS006271655
• FT-0627032
• 2-Butanone, 4-(2-methyl-1,3-dioxolan-2-yl)-
• 4-(2-Methyl[1,3]dioxolan-2-yl)butan-2-one
• DTXSID10337076
• 4-(2-Methyl-1,3-dioxolan-2-yl)-2-butanone
• SCHEMBL3154691
• 33528-35-7
• DB-241353
• 4-(2-Methyl-1,3-dioxolan-2-yl)-2-butanone; 4-(2-Methyl[1,3]dioxolan-2-yl)butan-2-one;

• Inchi： 1S/C8H14O3/c1-7(9)3-4-8(2)10-5-6-11-8/h3-6H2,1-2H3
• InChI Key： IJDSLTPBRBKENK-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)CCC(C)=O

Computed Properties

• Exact Mass: 158.09400
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Boiling Point: 48-53°C / 300-500 mtor
• Stability/Shelf Life: Moisture Sensitive; Temperature Sensitive (>25°C)
• PSA: 35.53000
• LogP: 1.11860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 2,5-Hexanedione Monoethylene Ketal

Comprehensive Overview of 2,5-Hexanedione Monoethylene Ketal (CAS No. 33528-35-7): Properties, Applications, and Industry Trends

2,5-Hexanedione Monoethylene Ketal (CAS No. 33528-35-7) is a specialized organic compound widely recognized for its versatility in synthetic chemistry and industrial applications. This ketal derivative of 2,5-hexanedione exhibits unique reactivity, making it valuable for flavor and fragrance synthesis, pharmaceutical intermediates, and high-performance polymer production. With growing interest in sustainable chemistry, researchers are exploring its role in green solvent formulations and bio-based material development, aligning with global trends toward eco-friendly alternatives.

The molecular structure of 2,5-Hexanedione Monoethylene Ketal features a cyclic ketal group, which enhances its stability under acidic conditions compared to its diketone precursor. This property is particularly advantageous in controlled-release applications and catalyst systems. Recent studies highlight its potential in photoresist materials for semiconductor manufacturing, addressing the demand for advanced electronics components. Analytical techniques like GC-MS and NMR spectroscopy confirm its high purity (>98%), a critical factor for precision-dependent industries.

In the flavor industry, this compound serves as a precursor for fruity ester compounds, contributing to natural-identical aroma profiles. Its low volatility and compatibility with food-grade solvents make it preferable for heat-stable flavor encapsulation. Meanwhile, in cosmetic chemistry, formulators leverage its mild odor characteristics for fragrance fixatives, answering consumer demands for long-lasting personal care products without synthetic musk derivatives.

From a regulatory perspective, CAS 33528-35-7 complies with major chemical inventories including TSCA and REACH, facilitating global trade. Manufacturers emphasize closed-loop production processes to minimize environmental impact, responding to ESG (Environmental, Social, and Governance) metrics increasingly prioritized by investors. Storage recommendations typically specify nitrogen-blanketed containers to prevent moisture absorption, ensuring shelf stability exceeding 24 months.

Emerging research explores the compound's utility in battery electrolyte additives, where its ketal structure may improve lithium-ion battery performance at extreme temperatures. This application aligns with surging searches for "energy storage materials" and "EV battery innovations." Additionally, its role in 3D printing resins is being investigated, particularly for biocompatible medical device fabrication—a sector experiencing 19% annual growth according to market analysts.

Quality control protocols for 2,5-Hexanedione Monoethylene Ketal involve rigorous HPLC analysis to detect sub-0.1% impurities, crucial for electronic-grade applications. Suppliers now provide batch-specific analytical certificates with QR code traceability, addressing pharmaceutical customers' need for data integrity compliance. The compound's logP value (1.8) suggests favorable bioavailability characteristics, sparking interest in prodrug development for enhanced API delivery systems.

Market intelligence indicates rising procurement of 33528-35-7 by contract research organizations (CROs) working on next-generation agrochemicals. Its structural motif appears in novel plant growth regulators that improve crop stress resistance without genetic modification—a hot topic in "climate-smart agriculture" discussions. Technical grade material typically ships in ISO-compliant intermediate bulk containers (IBCs), while research quantities utilize amber glass vials with PTFE-lined caps.

Process chemists value this ketal for selective protection strategies in multi-step syntheses, especially when working with acid-sensitive functionalities. Recent patent literature describes its use in chiral auxiliary synthesis, enabling production of optically active compounds for asymmetric catalysis. The compound's thermal degradation profile (decomposition onset at 230°C) makes it suitable for high-temperature polymerization processes gaining traction in aerospace material development.

Environmental fate studies demonstrate 96% biodegradability within 28 days under OECD 301B guidelines, positioning it favorably against traditional VOC alternatives. This data supports its inclusion in green chemistry toolkits and sustainability-focused formulations. Analytical method development continues to advance, with recent UHPLC techniques achieving baseline separation from structural isomers in under 3 minutes—critical for quality assurance laboratories handling high-throughput samples.

Looking ahead, innovation pipelines suggest expanding applications in self-healing materials and smart coatings, where the ketal group's dynamic covalent chemistry enables novel property modulation. As industries seek drop-in replacements for less sustainable chemicals, 2,5-Hexanedione Monoethylene Ketal (CAS 33528-35-7) stands poised to meet evolving technical and regulatory requirements across multiple high-growth sectors.